Cas no 2228437-50-9 (2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol)

• Product Name: 2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol
• CAS No: 2228437-50-9
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 6455942
• PubChem ID: 165967971
• Update Time: 2025-06-07

2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol
• 2228437-50-9
• EN300-1811295

• Inchi： 1S/C7H12N2S/c1-2-9-6-7(3-4-10)5-8-9/h5-6,10H,2-4H2,1H3
• InChI Key： WDNGHCGPGDBQHU-UHFFFAOYSA-N
• SMILES： SCCC1C=NN(CC)C=1

Computed Properties

• Exact Mass: 156.07211956g/mol
• Monoisotopic Mass: 156.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 18.8Ų

Additional information on 2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol

Introduction to 2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol (CAS No. 2228437-50-9)

2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol, also known by its CAS number 2228437-50-9, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and a thiol group, making it a promising candidate for various applications in drug discovery and development.

The chemical structure of 2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol consists of an ethyl-substituted pyrazole ring attached to an ethane chain, with a thiol group at the terminal position. The presence of the thiol group imparts unique chemical properties, such as nucleophilicity and redox activity, which are crucial for its potential biological activities. The pyrazole ring, on the other hand, is known for its ability to form hydrogen bonds and interact with various biological targets, contributing to the compound's pharmacological profile.

Recent studies have explored the potential therapeutic applications of 2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol is in the field of cancer research. Studies have shown that this compound can induce apoptosis in cancer cells through the activation of caspase pathways. A recent publication in the Cancer Research journal reported that 2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol selectively targets and kills cancer cells while sparing normal cells, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of 2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol have also been investigated. Preclinical studies have demonstrated that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal models supports its safety for use in clinical trials.

In terms of synthetic methods, several routes have been developed to synthesize 2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol. One common approach involves the reaction of 4-bromoethyl pyrazole with sodium hydrosulfide in a suitable solvent. This method provides high yields and purity, making it suitable for large-scale production. Another synthetic route involves the use of palladium-catalyzed coupling reactions, which offer greater flexibility in terms of functional group tolerance and scalability.

The potential applications of 2-(1-ethyl-1H-pyrazol-4-yl)ethane-1-thiol extend beyond its direct therapeutic uses. For instance, it can serve as a building block for the synthesis of more complex molecules with enhanced biological activities. Researchers are actively exploring the use of this compound as a scaffold for drug design, aiming to develop novel therapeutics with improved efficacy and reduced side effects.

In conclusion, 2-(1-ethyl-1H-pyrazol-4-y.ethane-l-thiol (CAS No. 2228437-S0-B) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development. As research in this field continues to advance, it is likely that new applications and therapeutic uses will be discovered, further highlighting the importance of this compound in modern drug discovery efforts.